Cas no 1049754-12-2 ((2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL)
(2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL Chemical and Physical Properties
Names and Identifiers
-
- (R)-γ-(3-pyridinyl-methyl)-L-Pro2HCl
- (2S,4R)-4-(pyridin-3-ylMethyl)pyrrolidine-2-carboxylic acid dihydrochloride
- (R)-Gamma-(3-pyridinyl-methyl)-l-proline dihydrochloride
- (2S,4R)-4-[(pyridin-3-yl)methyl]pyrrolidine-2-carboxylic acid dihydrochloride
- 1049754-12-2
- MFCD06795540
- (2S,4R)-4-(pyridin-3-ylmethyl)pyrrolidine-2-carboxylicaciddihydrochloride
- AKOS015949906
- (2S,4R)-4-(pyridin-3-ylmethyl)pyrrolidine-2-carboxylic acid;dihydrochloride
- (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL
- (R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl
- F10144
-
- MDL: MFCD06795540
- Inchi: 1S/C11H14N2O2.2ClH/c14-11(15)10-5-9(7-13-10)4-8-2-1-3-12-6-8;;/h1-3,6,9-10,13H,4-5,7H2,(H,14,15);2*1H/t9-,10+;;/m1../s1
- InChI Key: YUCHIBOHAURWQA-NKRBYZSKSA-N
- SMILES: Cl.Cl.OC([C@@H]1C[C@@H](CC2C=NC=CC=2)CN1)=O
Computed Properties
- Exact Mass: 278.0588831Da
- Monoisotopic Mass: 278.0588831Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2Ų
(2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB389100-25 mg |
(R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl; . |
1049754-12-2 | 25 mg |
€201.00 | 2023-07-19 | ||
| abcr | AB389100-100 mg |
(R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl; . |
1049754-12-2 | 100 mg |
€343.80 | 2023-07-19 | ||
| abcr | AB389100-250 mg |
(R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl |
1049754-12-2 | 250MG |
€505.00 | 2023-02-20 | ||
| Chemenu | CM220922-1g |
(2S,4R)-4-(pyridin-3-ylmethyl)pyrrolidine-2-carboxylic acid dihydrochloride |
1049754-12-2 | 95% | 1g |
$592 | 2023-02-19 | |
| Chemenu | CM220922-1g |
(2S,4R)-4-(pyridin-3-ylmethyl)pyrrolidine-2-carboxylic acid dihydrochloride |
1049754-12-2 | 95% | 1g |
$592 | 2021-06-09 | |
| abcr | AB389100-25mg |
(R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl; . |
1049754-12-2 | 25mg |
€201.00 | 2023-09-05 | ||
| abcr | AB389100-100mg |
(R)-gamma-(3-Pyridinyl-methyl)-L-proline-2HCl; . |
1049754-12-2 | 100mg |
€343.80 | 2024-04-20 | ||
| A2B Chem LLC | AE26153-25mg |
(R)-Gamma-(3-pyridinyl-methyl)-l-proline-2hcl |
1049754-12-2 | ≥ 98% (TLC) | 25mg |
$112.00 | 2024-04-20 | |
| A2B Chem LLC | AE26153-100mg |
(R)-Gamma-(3-pyridinyl-methyl)-l-proline-2hcl |
1049754-12-2 | ≥ 98% (TLC) | 100mg |
$201.00 | 2024-04-20 | |
| Ambeed | A555805-1g |
(2S,4R)-4-(Pyridin-3-ylmethyl)pyrrolidine-2-carboxylic acid dihydrochloride |
1049754-12-2 | 95+% | 1g |
$476.0 | 2024-04-26 |
(2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL
Comprehensive Overview of (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL (CAS No. 1049754-12-2)
The compound (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL (CAS No. 1049754-12-2) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, highlighted by the (2S,4R) configuration, makes it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of a pyridin-3-ylmethyl group and a carboxylic acid functionality further enhances its versatility in medicinal chemistry applications.
In recent years, the demand for chiral compounds like (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL has surged due to their role in asymmetric synthesis and targeted drug design. Researchers are particularly interested in its potential applications in treating neurological disorders and metabolic diseases, aligning with current trends in precision medicine. The compound’s pyrrolidine-2-carboxylic acid scaffold is also a key feature in peptidomimetics, a growing area of interest for drug developers seeking to overcome the limitations of traditional peptide-based therapies.
The hydrochloride salt form (2HCL) of this compound improves its solubility and stability, making it more suitable for formulation studies. This aspect is critical for researchers exploring bioavailability and pharmacokinetic properties, which are frequently searched topics in pharmaceutical forums and databases. The compound’s CAS number, 1049754-12-2, serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.
From a synthetic perspective, (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL can be synthesized via stereoselective methods, which are often discussed in organic chemistry communities. Its pyridine moiety offers opportunities for further functionalization, a topic of high interest in heterocyclic chemistry. The compound’s potential as a ligand in catalysis is another area of exploration, particularly in asymmetric hydrogenation reactions—a hot topic in green chemistry initiatives.
Quality control and analytical characterization of (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, as evidenced by frequent searches for "chiral purity analysis" and "salt form characterization" in scientific databases. The compound’s molecular weight and structural features also make it amenable to computational modeling, a rapidly growing field in drug discovery.
In conclusion, (2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL (CAS No. 1049754-12-2) represents a multifaceted tool for researchers at the intersection of medicinal chemistry and drug development. Its stereochemical complexity, functional group diversity, and pharmaceutical relevance position it as a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore novel therapeutic strategies, this pyrrolidine derivative is likely to remain a focal point in innovative research endeavors.
1049754-12-2 ((2S,4R)-4-(PYRIDIN-3-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID 2HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)